2-(Dimethylaminomethyl)-3-chlorophenol

• Molecular Formula: C9H12ClNO
• Molecular Weight: 185.65 g/mol
• IUPAC Name: 3-chloro-2-[(dimethylamino)methyl]phenol
• InChI: InChI=1S/C9H12ClNO/c1-11(2)6-7-8(10)4-3-5-9(7)12/h3-5,12H,6H2,1-2H3
• InChI Key: XMLDORHBFMCSFI-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CC1=C(C=CC=C1Cl)O

Description

2-(Dimethylaminomethyl)-3-chlorophenol is a substituted phenolic compound featuring a chlorine atom at the 3-position and a dimethylaminomethyl group (-CH₂N(CH₃)₂) at the 2-position of the benzene ring. The chlorine substituent likely influences electronic properties, affecting both chemical stability and biological activity .

Comparison with Similar Compounds

Structural and Functional Group Comparisons

The table below compares 2-(Dimethylaminomethyl)-3-chlorophenol with structurally related chlorophenols and aminomethyl-substituted phenols:

Compound Name	Molecular Formula	Substituents	Key Properties/Applications	Reference
2-(Dimethylaminomethyl)-3-chlorophenol	C₉H₁₂ClNO	-Cl (3-position), -CH₂N(CH₃)₂ (2-position)	Potential pharmaceutical intermediate; enhanced solubility due to amine group
3-Chlorophenol	C₆H₅ClO	-Cl (3-position)	Industrial synthesis precursor; toxic (LD₅₀: 570 mg/kg in rats)
2-{[(3-Chloro-2-methylphenyl)amino]methyl}-6-methoxyphenol	C₁₅H₁₆ClNO₂	-Cl (3-position), -OCH₃ (6-position), -CH₂NH(C₆H₃ClCH₃) (2-position)	Antibacterial agent; molecular weight 277.75 g/mol
Tramadol-related impurities	C₁₅H₂₂ClNO₂	Cyclohexanol backbone with dimethylaminomethyl and methoxyphenyl groups	Byproducts in opioid synthesis; regulated for purity ≤0.1%

Key Observations :

Toxicity and Environmental Impact

• Chlorophenol Toxicity: Simple chlorophenols (e.g., 3-chlorophenol) exhibit moderate to high toxicity, with LD₅₀ values ranging from 570 mg/kg (oral, rats) to 1,250 mg/kg (dermal, rabbits).
• Impact of Aminomethyl Substitution: The dimethylaminomethyl group in 2-(Dimethylaminomethyl)-3-chlorophenol may reduce acute toxicity compared to unchlorinated phenols by altering metabolic pathways.